2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide

• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C18H22N2O3S/c1-14-9-15(2)11-17(10-14)19-18(21)13-20(24(3,22)23)12-16-7-5-4-6-8-16/h4-11H,12-13H2,1-3H3,(H,19,21)
• InChI Key: YZCZEASWEOZZRJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C)C

Description

2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide, also known as BMSMA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in disease progression. In cancer research, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In inflammation research, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to inhibit the activity of nuclear factor kappa B, which is a key regulator of the inflammatory response.
Biochemical and Physiological Effects:
2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to have various biochemical and physiological effects, including anti-tumor, anti-inflammatory, and neuroprotective effects. In cancer research, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to induce apoptosis and inhibit angiogenesis, leading to the inhibition of tumor growth. In inflammation research, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines, leading to a reduction in inflammation. In neuroprotection research, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to have antioxidant and anti-inflammatory properties, leading to a reduction in neuronal damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide in lab experiments is its potential therapeutic applications in various diseases. 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to have anti-tumor, anti-inflammatory, and neuroprotective effects, making it a promising candidate for drug development. However, one of the limitations of using 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide research, including investigating its potential use in combination therapy with other drugs, optimizing its pharmacokinetic properties, and exploring its use in other diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide and its potential side effects.
Conclusion:
In conclusion, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide is a promising compound with potential therapeutic applications in various diseases. Its anti-tumor, anti-inflammatory, and neuroprotective effects make it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide involves the reaction of 3,5-dimethylphenylacetic acid with benzylamine, followed by the addition of methylsulfonyl chloride. The resulting product is then purified by column chromatography. The yield of 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide is typically around 60-70%.

Scientific Research Applications

2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has also shown that 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-[benzyl(methylsulfonyl)amino]-N-(3,5-dimethylphenyl)acetamide has been investigated for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.